Cas no 14217-70-0 (3-Isothiazoleacetonitrile)
3-Isothiazoleacetonitrile structure
Product Name:3-Isothiazoleacetonitrile
CAS No:14217-70-0
MF:C5H4N2S
MW:124.163659095764
CID:120242
PubChem ID:45158816
Update Time:2025-04-18
3-Isothiazoleacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Isothiazoleacetonitrile
- 2-(1,2-thiazol-3-yl)acetonitrile
- 3-Cyanomethyl-isothiazole
- isothiazol-3-yl-acetonitrile
- 2-(isothiazol-3-yl)acetonitrile
- SCHEMBL3676219
- DTXSID40669731
- EN300-6409068
- AKOS006309279
- 14217-70-0
- (1,2-Thiazol-3-yl)acetonitrile
-
- Inchi： 1S/C5H4N2S/c6-3-1-5-2-4-8-7-5/h2,4H,1H2
- InChI Key： ARPXWCKJHHFNNU-UHFFFAOYSA-N
- SMILES： S1C=CC(CC#N)=N1
Computed Properties
- Exact Mass: 124.01000
- Monoisotopic Mass: 124.00951931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- PSA: 64.92000
- LogP: 1.20918
3-Isothiazoleacetonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Isothiazoleacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6409068-0.05g |
2-(1,2-thiazol-3-yl)acetonitrile |
14217-70-0 | 95% | 0.05g |
$278.0 | 2023-06-01 | |
| Enamine | EN300-6409068-0.1g |
2-(1,2-thiazol-3-yl)acetonitrile |
14217-70-0 | 95% | 0.1g |
$416.0 | 2023-06-01 | |
| Enamine | EN300-6409068-0.25g |
2-(1,2-thiazol-3-yl)acetonitrile |
14217-70-0 | 95% | 0.25g |
$594.0 | 2023-06-01 | |
| Enamine | EN300-6409068-0.5g |
2-(1,2-thiazol-3-yl)acetonitrile |
14217-70-0 | 95% | 0.5g |
$936.0 | 2023-06-01 | |
| Enamine | EN300-6409068-1.0g |
2-(1,2-thiazol-3-yl)acetonitrile |
14217-70-0 | 95% | 1g |
$1200.0 | 2023-06-01 | |
| Enamine | EN300-6409068-2.5g |
2-(1,2-thiazol-3-yl)acetonitrile |
14217-70-0 | 95% | 2.5g |
$2351.0 | 2023-06-01 | |
| Enamine | EN300-6409068-5.0g |
2-(1,2-thiazol-3-yl)acetonitrile |
14217-70-0 | 95% | 5g |
$3479.0 | 2023-06-01 | |
| Enamine | EN300-6409068-10.0g |
2-(1,2-thiazol-3-yl)acetonitrile |
14217-70-0 | 95% | 10g |
$5159.0 | 2023-06-01 | |
| Aaron | AR001ILF-50mg |
3-Isothiazoleacetonitrile |
14217-70-0 | 95% | 50mg |
$408.00 | 2025-02-13 | |
| Aaron | AR001ILF-100mg |
3-Isothiazoleacetonitrile |
14217-70-0 | 95% | 100mg |
$597.00 | 2025-02-13 |
3-Isothiazoleacetonitrile Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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